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Compound of Interest

Compound Name: Thiodiglycol

Cat. No.: B106055 Get Quote

Introduction

2,2'-Thiodiethanol, also known as thiodiglycol, is an organosulfur compound with the chemical

formula S(CH₂CH₂OH)₂.[1] It presents as a colorless to pale yellow, viscous liquid with a faint,

characteristic sulfurous odor.[2][3] Structurally similar to diethylene glycol, it is a polar protic

solvent.[1][4] This compound is miscible with water and a range of polar organic solvents.[1]

2,2'-Thiodiethanol serves diverse applications, including as a solvent in the manufacturing of

textiles and some ballpoint pen inks, a building block in chemical synthesis for various products

like plasticizers and dyes, and as a mounting medium in high-resolution optical microscopy.[1]

It is also recognized as a hydrolysis product of sulfur mustard and is listed as a Schedule 2

chemical under the Chemical Weapons Convention.[1]

Core Physical and Chemical Properties
The fundamental physical and chemical characteristics of 2,2'-thiodiethanol are summarized in

the tables below, providing a consolidated reference for researchers.

Table 1: General and Physical Properties of 2,2'-Thiodiethanol
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Property Value Source(s)

Molecular Formula C₄H₁₀O₂S [2][5]

Molecular Weight 122.19 g/mol [2]

CAS Number 111-48-8 [2]

EC Number 203-874-3 [5]

Appearance Colorless to light yellow liquid [2][3]

Odor Characteristic stench [2][3]

Melting Point -10 °C to -16 °C [3][6]

Boiling Point
282 °C; 164-166 °C at 20

mmHg
[2]

Density 1.221 g/mL at 25 °C [6]

Refractive Index (n20/D) 1.5215 [7]

Vapor Pressure 0.0004 mmHg at 25 °C [2]

Flash Point >113 °C (>230 °F) [6][7]

pKa 14.14 ± 0.10 (Predicted) [7]

Table 2: Solubility Profile of 2,2'-Thiodiethanol
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Solvent Solubility Source(s)

Water Miscible [2][8]

Alcohol Miscible [3][8]

Acetone Miscible [6]

Chloroform Miscible [6]

Benzene Soluble [6]

Diethyl Ether Slightly Soluble [8]

Tetrachloromethane Soluble [6]

Table 3: Toxicological and Safety Data

Parameter Value Species Route Source(s)

LD50 3960 mg/kg Guinea pig Oral [7]

Hazard

Statements

H319: Causes

serious eye

irritation

N/A N/A [9][10]

Signal Word Warning N/A N/A [9][10]

Experimental Protocols
Synthesis of 2,2'-Thiodiethanol
A common method for the synthesis of 2,2'-thiodiethanol involves the reaction of 2-

chloroethanol with sodium sulfide.[1] The following protocol is based on established laboratory

procedures.[11]

Materials:

20% Ethylene chlorohydrin solution

Crystalline sodium sulfide (Na₂S·9H₂O)
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Water

Concentrated hydrochloric acid (HCl)

3 L round-bottomed flask

Mechanical stirrer

Reflux condenser

Thermometer

Procedure:

In a 3 L round-bottomed flask equipped with a mechanical stirrer, combine 1.5 kg (3.7 moles)

of a 20% ethylene chlorohydrin solution and 750 g of water.[11]

While stirring, gradually add 493 g (2.05 moles) of crystalline sodium sulfide. The rate of

addition should be controlled to maintain the reaction temperature between 30-35°C. This

step typically takes 40 to 60 minutes.[11]

After all the sodium sulfide has been added, continue stirring the solution for an additional 30

minutes.[11]

Replace the stirrer with a reflux condenser and a thermometer. Heat the flask on a steam

bath until the liquid temperature reaches 90°C. Maintain the temperature at 90-95°C for 45

minutes.[11]

Cool the solution to 25°C.[11]

Neutralize the solution by adding concentrated hydrochloric acid dropwise until turmeric

paper indicates neutrality.[11]

The resulting thiodiglycol can be purified by vacuum distillation, with a boiling point of 164–

166°C at 20 mm Hg.[11]
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Synthesis of 2,2'-Thiodiethanol

2-Chloroethanol
(in aqueous solution)

Reaction Mixture
(30-35°C)

Sodium Sulfide
(Na₂S·9H₂O)

Heating
(90-95°C for 45 min)

Stirring

Neutralization
(with HCl)

Cooling

Purification
(Vacuum Distillation)

2,2'-Thiodiethanol

Click to download full resolution via product page

A simplified workflow for the synthesis of 2,2'-thiodiethanol.

Use as a Mounting Medium in High-Resolution
Microscopy
2,2'-Thiodiethanol is an effective, non-toxic, water-soluble mounting medium for optical

microscopy.[12] Its miscibility with water allows for the fine adjustment of the refractive index of

a sample, ranging from that of water (1.33) to that of immersion oil (1.52).[12] This property is
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crucial for minimizing spherical aberrations when imaging deep into specimens with high

numerical aperture immersion lenses.[12]

Materials:

2,2'-Thiodiethanol (TDE)

Distilled water

Fixed and stained biological specimen on a microscope slide

Coverslip

Refractometer (optional, for precise index matching)

Procedure:

Prepare a TDE-water solution with the desired refractive index. The concentration of TDE in

the aqueous solution will determine the final refractive index.[12]

Carefully apply a drop of the TDE-water solution onto the fixed and stained specimen on the

microscope slide.

Gently lower a coverslip over the specimen, avoiding the introduction of air bubbles.

Allow the sample to equilibrate with the mounting medium.

If necessary, seal the edges of the coverslip with nail polish or a commercial sealant to

prevent evaporation.

The prepared slide is now ready for high-resolution imaging. The use of TDE as a mounting

medium helps to preserve the fluorescence quantum yield of many fluorophores due to its

antioxidant properties.[12]
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Workflow for Using TDE as a Mounting Medium

Prepare TDE-Water Solution
(Adjust Refractive Index)

Apply Mounting Medium
to Specimen

Mount Coverslip

Equilibrate and Seal

High-Resolution Imaging

Click to download full resolution via product page

Experimental workflow for using 2,2'-thiodiethanol in microscopy.

Applications in Research and Development
Beyond its role as a solvent and mounting medium, 2,2'-thiodiethanol is utilized in various

synthetic applications within research and drug development:

Synthesis of Metal Complexes: It is used to prepare Cobalt(II) and Manganese(II)

complexes.[13]

Gold Complexes: It serves as a reactant in the synthesis of luminescent polynuclear gold(I)

phosphine complexes.[8]

Polymer Chemistry: 2,2'-Thiodiethanol is a reactant in the preparation of sulfone-containing

polyurethane materials for electrophoretic applications.[8]
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Antioxidant: It can act as an antioxidant additive in lubricants.[1]

Safety and Handling
2,2'-Thiodiethanol is classified as causing serious eye irritation (H319).[9][14] Therefore,

appropriate personal protective equipment, including protective goggles and gloves (nitrile

rubber is recommended), should be worn when handling this chemical.[9] Work should be

conducted in a well-ventilated area.[10] In case of eye contact, rinse cautiously with water for

several minutes, removing contact lenses if present and easy to do so.[9][14] If eye irritation

persists, seek medical attention.[10]

The substance is stable under normal conditions and is considered non-flammable.[2][9]

However, it is incompatible with strong oxidizing agents.[3][7] When heated to decomposition, it

may emit toxic fumes of sulfur oxides.[3]

For spills, the material should be covered with a suitable non-flammable absorbent material

(e.g., sand, diatomaceous earth) and collected into well-closed containers for disposal

according to local regulations.[9] Environmental contamination of soil and water should be

prevented.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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